Cas no 1076196-64-9 (3-5-ethyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid)

• Product Name: 3-5-ethyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid
• CAS No: 1076196-64-9
• MF: C₁₁H₁₁F₃N₄O₂
• MW: 288.225852251053
• MDL: MFCD10699008
• CID: 4679305
• PubChem ID: 25251702
• Update Time: 2023-11-24

3-5-ethyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-ethyl-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
• 3-(5-Ethyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoic acid
• SBB026635
• STK397287
• 3-[5-ethyl-7-(trifluoromethyl)-8-hydro-1,2,4-triazolo[1,5-a]pyrimidin-2-yl]pro panoic acid
• 3-5-ethyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid

• MDL： MFCD10699008
• Inchi： 1S/C11H11F3N4O2/c1-2-6-5-7(11(12,13)14)18-10(15-6)16-8(17-18)3-4-9(19)20/h5H,2-4H2,1H3,(H,19,20)
• InChI Key： ICTGVCBCPWKXLR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC)=NC2=NC(CCC(=O)O)=NN12)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 366
• Topological Polar Surface Area: 80.4